2-(alpha-Amino-p-chlorobenzyl)-1-indanol

• CAS No.: 36297-44-6
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol
• IUPAC Name: 2-[amino-(4-chlorophenyl)methyl]-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C16H16ClNO/c17-12-7-5-10(6-8-12)15(18)14-9-11-3-1-2-4-13(11)16(14)19/h1-8,14-16,19H,9,18H2
• InChI Key: WCKAGTONKQFNQE-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)O)C(C3=CC=C(C=C3)Cl)N

Description

2-(α-Amino-p-chlorobenzyl)-1-indanol is a chiral secondary alcohol derivative of 1-indanol, featuring a p-chlorobenzyl group substituted with an amino group at the α-position (Figure 1). Its structure combines an indanol backbone (a bicyclic system with a hydroxyl group at the 1-position) with a functionalized benzyl moiety. This compound’s stereochemistry and substituents likely influence its physicochemical properties, reactivity, and interactions with biological systems.

Comparison with Similar Compounds

Core Structural Features

• 1-Indanol: The parent compound consists of a hydroxyl group at the 1-position of the indane ring system. Its axial and equatorial conformers exhibit distinct spectroscopic and thermodynamic behaviors .
• 2-(α-Amino-p-chlorobenzyl)-1-indanol: The 1-indanol core is modified with a p-chlorobenzyl group bearing an α-amino substituent.
• 1-Indanol 4-nitrobenzoate ester: Features a nitrobenzoate ester at the 1-position, replacing the hydroxyl group with a bulky electron-withdrawing substituent .
• 2-[(p-Chlorophenyl)phenylacetyl]-1,3-indandione: Shares a p-chlorophenyl group but differs in the core structure (indandione vs. indanol) and functionalization (acetyl vs. amino) .

Key Functional Group Influences

Compound	Key Functional Groups	Molecular Implications
1-Indanol	-OH (secondary alcohol)	Participates in hydrogen bonding; reactive in oxidation to 1-indanone .
2-(α-Amino-p-chlorobenzyl)-1-indanol	-OH, -NH2, -Cl (aromatic)	Enhanced hydrogen bonding capacity; potential for chiral recognition and catalysis.
1-Indanol 4-nitrobenzoate ester	-O(CO)Ar (nitrobenzoate ester)	Increased steric bulk; altered solubility and reactivity due to electron-withdrawing groups .
2-[(p-Chlorophenyl)phenylacetyl]-1,3-indandione	-CO, -Cl (indandione core)	Electrophilic diketone core; reactivity toward nucleophiles .

Physicochemical and Spectroscopic Properties

Conformational Analysis

• 1-Indanol: Prefers an equatorial OH conformation (ΔG ≈ 2 kJ/mol lower than axial) due to stereoelectronic effects within the indane ring. The equatorial conformation exhibits an OH stretching wavenumber at ~3627 cm⁻¹ (IR), while the axial form absorbs at ~3650 cm⁻¹ .
• 2-(α-Amino-p-chlorobenzyl)-1-indanol: The amino group may stabilize specific conformers via intramolecular hydrogen bonding with the hydroxyl group. The p-chlorobenzyl group could enhance π-π stacking interactions in chromatographic separations, akin to cyclic alcohols retained on TPP columns .

Chromatographic Behavior

• 1-Indanol: Exhibits strong retention on TPP (triphenylene-terminated) columns due to π-π interactions with the stationary phase. Elutes later than n-decanol on TPP but earlier on HP-5MS columns .
• Analogous Chlorinated Compounds : The p-chlorophenyl group in related molecules (e.g., 2-[(p-chlorophenyl)phenylacetyl]-1,3-indandione) may increase retention times in reverse-phase chromatography due to hydrophobic and dipole interactions .

Reactivity and Catalytic Transformations

Oxidation Reactions

• 1-Indanol: Oxidized enantioselectively to 1-indanone using chiral Mn(III)–salen catalysts (e.g., 86% ee for (S)-1-indanol) .
• 2-(α-Amino-p-chlorobenzyl)-1-indanol: The amino group may act as a directing group in oxidation or participate in side reactions (e.g., imine formation).

Enzymatic Interactions

• dihydroxylation . Substrate analogs with bulkier substituents (e.g., p-chlorobenzyl) may exhibit reduced enzymatic activity due to steric hindrance.